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Compound of Interest

Compound Name:
Tert-butyl 1,2-diazepane-1-

carboxylate

CAS No.: 443295-32-7

Cat. No.: B1290674

Get Quote

In the landscape of modern drug discovery, there is a clear and accelerating shift towards

molecules with greater three-dimensionality. While aromatic and heteroaromatic rings have

long been staples, saturated heterocycles are increasingly recognized for their ability to confer

advantageous physicochemical properties.[1][2] These scaffolds often lead to improved

aqueous solubility, reduced metabolic liability, and the ability to project substituents into precise

vectors in three-dimensional space, enhancing target engagement.[1][2]

Within this class, the seven-membered 1,2-diazepane ring system represents a particularly

valuable scaffold. Its inherent conformational flexibility allows it to serve as a versatile template,

capable of mimicking peptide β-turns or presenting functional groups in unique spatial

arrangements.[3][4] The subject of this guide, tert-butyl 1,2-diazepane-1-carboxylate, is a

key building block that provides medicinal chemists with a stable, easily handled precursor to

this important heterocyclic core. The tert-butyloxycarbonyl (Boc) protecting group at the N1

position temporarily masks one of the reactive nitrogen atoms, enabling selective

functionalization at the N2 position. Subsequent removal of the Boc group then opens up the

N1 position for further diversification, making this reagent a cornerstone for building diverse

chemical libraries.
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This document serves as a technical guide for researchers, scientists, and drug development

professionals, outlining the core applications, key experimental protocols, and strategic

considerations for employing tert-butyl 1,2-diazepane-1-carboxylate in medicinal chemistry

programs.

Physicochemical and Structural Profile
A foundational understanding of the molecule's properties is essential for its effective use in

synthesis and design.

Property Value

Molecular Formula C₁₀H₂₀N₂O₂

Molecular Weight 200.28 g/mol [5]

CAS Number 160430-97-1

Appearance Off-white to yellow crystalline powder or solid

Solubility
Soluble in common organic solvents (DCM,

Chloroform, Methanol, Ethyl Acetate)

Conformational Insights: The seven-membered diazepane ring is not planar. It exists as a

dynamic equilibrium of multiple low-energy conformations (e.g., chair, boat, twist-boat). This

conformational flexibility is a key feature in drug design.[4] For the related 1,4-

benzodiazepines, it is well-established that conformational enantiomers can interconvert and

that specific conformations are selectively bound by biological targets like the GABA-A

receptor.[4][6] This principle extends to the 1,2-diazepane scaffold, where its ability to adopt

different shapes can be exploited to optimize binding affinity and selectivity for a given protein

target.

Core Synthetic Applications & Strategic Workflows
Tert-butyl 1,2-diazepane-1-carboxylate is primarily used as a versatile intermediate. Its

synthetic utility stems from the orthogonal reactivity of its two nitrogen atoms, dictated by the

presence of the Boc protecting group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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